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Compound of Interest

Compound Name: Aureobasidin |

Cat. No.: B15181467

Essential Safety and Handling of Aureobasidin A

Aureobasidin A is a cyclic depsipeptide antibiotic derived from the fungus Aureobasidium
pullulans.[1][2] It is a potent inhibitor of inositol phosphorylceramide (IPC) synthase, an
essential enzyme in fungi, making it a powerful antifungal agent, particularly against yeast
species like Saccharomyces cerevisiae and Candida albicans.[1][3][4] While some safety data
sheets (SDS) indicate that Aureobasidin A is not classified as a hazardous substance under the
Globally Harmonized System (GHS) and has minimal hazard ratings (NFPA and HMIS health,
flammability, and reactivity ratings of 0), other sources advise that it should be considered
hazardous until more comprehensive toxicological data is available.[3][5] Therefore, a cautious
approach to handling is recommended, incorporating standard laboratory safety protocols to
minimize exposure.

This guide provides essential information for researchers, scientists, and drug development
professionals on the appropriate personal protective equipment (PPE), handling procedures,
and disposal of Aureobasidin A.

Recommended Personal Protective Equipment (PPE)

Given the potent biological activity of Aureobasidin A and the lack of extensive toxicity data in
humans, the following PPE is recommended to prevent inhalation, ingestion, and direct
contact:
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e Body Protection: A clean, buttoned laboratory coat is mandatory.[6] For procedures with a
higher risk of splashes, such as preparing stock solutions, a chemical-resistant apron over
the lab coat is advised.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when
handling Aureobasidin A, whether in solid or solution form. Gloves should be inspected for
any tears or punctures before use and changed immediately if contaminated.[6]

o Eye and Face Protection: Safety glasses with side shields are required for all handling
procedures.[7] When working with the powdered form or when there is a risk of splashing,
tightly fitting chemical splash goggles or a full-face shield should be used to provide more
comprehensive protection.[7][8]

» Respiratory Protection: While routine handling of small quantities in solution may not require
respiratory protection, a NIOSH-approved N95 disposable respirator or a higher level of
protection should be used when weighing or handling the powdered form to prevent
inhalation of airborne particles.[7] All respiratory protection should be used in accordance
with a comprehensive respiratory protection program.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Aureobasidin A.

Table 1. Physical and Chemical Properties

Property Value References
Molecular Formula CeoHo2NsO11 [3]

Molecular Weight ~1,101.4 g/mol [319]
Appearance Solid [3]

Purity >95% [1112][3]
Melting Point 155-157°C [9]

- Soluble in methanol and
Solubility _ [1](3][°]
ethanol; Insoluble in water
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Table 2: Storage and Stability

Storage o
Form Stability References
Temperature
Solid (lyophilized) -20°C > 4 years [3]
) N Room Temperature )
Solid (lyophilized) 1 year from receipt [1112]19]
(dry)
Stable for shorter
Solution in Alcohol 4°C periods; long-term [1119]
data not specified
Solution (stock) -20°C or -80°C 1 to 6 months

Table 3: Biological Activity

Target/Organism Metric Value References

S. cerevisiae & other

) Toxicity 0.1-0.5 pg/mL [11[2]
fungi
S. cerevisiae IPC
Ki 0.23 uM [3]
Synthase
C. albicans IPC
Ki 0.18 uM [3]
Synthase
P-glycoprotein
Jyeop ICso 2.27 uM [3]
(MDR1)
Staphylococcus
MIC 0.5 mg/mL
aureus
Escherichia coli MIC 1.0 mg/mL

Operational Plans
Experimental Protocol: Preparation of a Stock Solution
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This protocol details the steps for safely preparing a stock solution of Aureobasidin A.

Materials:

Aureobasidin A (solid)

Absolute ethanol or methanol

Appropriate PPE (lab coat, gloves, chemical splash goggles)

Calibrated analytical balance

Chemical fume hood

Sterile conical tubes or vials

Pipettes and sterile, filtered pipette tips

Procedure:

Preparation: Don all required PPE. Perform all manipulations of the solid compound,
including weighing, within a chemical fume hood to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of solid Aureobasidin A using an analytical
balance.

Dissolving: Transfer the weighed solid to a sterile conical tube or vial. Using a calibrated
pipette, add the appropriate volume of absolute ethanol or methanol to achieve the desired
concentration (e.g., 0.5-5.0 mg/mL).[1][9]

Mixing: Cap the container securely and vortex or gently agitate until the solid is completely
dissolved.

Storage: Label the container clearly with the compound name, concentration, solvent, date of
preparation, and your initials. Store the stock solution at 4°C for short-term use or at -20°C
for longer-term storage.[1]

Disposal Plan
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Dispose of Aureobasidin A and any contaminated materials as hazardous chemical waste in
accordance with institutional and local regulations.

» Solid Waste: Collect unused solid Aureobasidin A, contaminated gloves, pipette tips, and
other disposable labware in a designated, clearly labeled hazardous waste container.

e Liquid Waste: Collect unused or waste solutions of Aureobasidin A in a sealed, properly
labeled, and chemical-resistant hazardous waste container. Do not pour Aureobasidin A
solutions down the drain.

o Container Disposal: Empty containers that held Aureobasidin A should be triple-rinsed with
an appropriate solvent (e.g., ethanol or methanol). The rinsate must be collected and
disposed of as hazardous liquid waste.[1] After rinsing, the container labels should be
defaced before disposal in the appropriate recycling or general waste stream, as per
institutional guidelines.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and proper disposal of the hazardous waste containers.

Visualizations

The following diagrams illustrate key procedural and logical workflows for the safe handling of
Aureobasidin A.
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Preparation & Handling
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Caption: Workflow for the safe handling of Aureobasidin A from receipt to disposal.
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Task: Handling Aureobasidin A

Recommended Personal Protective Equipment
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Caption: Decision logic for selecting appropriate PPE for handling Aureobasidin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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